Cas no 2137073-34-6 (Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2137073-34-6
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5293056
• Update Time: 2025-07-09

Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-8(10(15)9-6-13-7-18-9)14(5)11(16)17-12(2,3)4/h6-8H,1-5H3/t8-/m0/s1
• InChI Key： IFHGTNXXSLNNHC-QMMMGPOBSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)[C@@H](C)C(=O)C1SC=NC=1

Additional information on Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2137073-34-6)

The compound Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2137073-34-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring and a tert-butyl ester group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for heterocyclic compounds like Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester has surged, driven by advancements in catalysis and green chemistry. The compound’s stereochemistry (notably the (1S)-configuration) is critical for its biological activity, making it a subject of study in asymmetric synthesis. This aligns with industry efforts to reduce waste and improve synthetic efficiency, a hot topic in sustainable chemistry forums and academic publications.

The thiazole moiety in this compound is particularly noteworthy, as it is a common pharmacophore in antimicrobial and anti-inflammatory agents. With the rise of antibiotic resistance, researchers are exploring novel thiazole derivatives to address unmet medical needs. CAS No. 2137073-34-6 is often referenced in patents and journals focusing on drug discovery, highlighting its relevance in modern medicinal chemistry.

From a technical perspective, the tert-butyl ester group in this molecule offers synthetic versatility, serving as a protecting group for carboxylic acids during multi-step reactions. This feature is especially valuable in peptide synthesis and prodrug design, where selective deprotection is required. Laboratories working on protease inhibitors or bioconjugation techniques frequently utilize such building blocks, making CAS No. 2137073-34-6 a compound of interest in both academic and industrial settings.

Another area of growing interest is the application of this compound in agrochemical innovation. The thiazole ring is known to enhance the bioactivity of pesticides and herbicides, and derivatives of Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester are being investigated for their potential in crop protection. This aligns with global discussions on food security and sustainable agriculture, where safer and more efficient agrochemicals are in high demand.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Quality control is paramount, as impurities can affect outcomes in high-throughput screening and structure-activity relationship (SAR) studies. Suppliers and contract research organizations (CROs) emphasize batch-to-batch consistency, catering to the stringent requirements of pharmaceutical development.

In summary, Carbamic acid, N-methyl-N-[(1S)-1-methyl-2-oxo-2-(5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2137073-34-6) represents a multifaceted tool for researchers exploring drug design, catalysis, and agrochemicals. Its structural features and synthetic utility position it at the intersection of several cutting-edge scientific fields, making it a compound worth monitoring in the evolving landscape of chemical innovation.